Cas no 869901-73-5 ((S)-1-ethyl-5-methylpiperazin-2-one hydrochloride)

(S)-1-ethyl-5-methylpiperazin-2-one hydrochloride is a chiral piperazinone derivative with potential applications in pharmaceutical synthesis and medicinal chemistry. Its stereospecific structure makes it a valuable intermediate for the development of enantiomerically pure compounds, particularly in the design of bioactive molecules. The hydrochloride salt form enhances solubility and stability, facilitating handling and storage. This compound is characterized by its well-defined stereochemistry, which is critical for achieving selective interactions in drug-receptor binding studies. Its synthetic versatility allows for further functionalization, making it useful in the preparation of pharmacologically active agents. Rigorous quality control ensures high purity, supporting its use in research and development.

(S)-1-ethyl-5-methylpiperazin-2-one hydrochloride structure

869901-73-5 structure

Product Name:(S)-1-ethyl-5-methylpiperazin-2-one hydrochloride

CAS No:869901-73-5

MF:C₇H₁₅ClN₂O

MW:178.659800767899

MDL:MFCD15072077

CID:1858496

PubChem ID:68865242

Update Time:2025-10-19

(S)-1-ethyl-5-methylpiperazin-2-one hydrochloride Chemical and Physical Properties

Names and Identifiers

- (S)-1-ethyl-5-methylpiperazin-2-one hydrochloride
- 1-Ethyl-5-methylpiperazin-2-one HCl
- (S)-1-ETHYL-5-METHYLPIPERAZIN-2-ONE
- (5S)-1-Ethyl-5-methylpiperazin-2-one hydrochloride
- (5S)-1-ethyl-5-methylpiperazin-2-one;hydrochloride
- AC-26951
- AS-68181
- W17551
- 869901-73-5
- SCHEMBL3985374
- AKOS025401895
- (S)-1-Ethyl-5-methylpiperazin-2-one HCl
- CS-0062093
- (S)-1-ethyl-5-methylpiperazin-2-onehydrochloride
- MFCD15072077
- UGKRBLAOQHURSB-RGMNGODLSA-N
- MDL： MFCD15072077
- Inchi： 1S/C7H14N2O.ClH/c1-3-9-5-6(2)8-4-7(9)10;/h6,8H,3-5H2,1-2H3;1H/t6-;/m0./s1
- InChI Key： UGKRBLAOQHURSB-RGMNGODLSA-N
- SMILES： Cl.O=C1CN[C@@H](C)CN1CC

Computed Properties

Exact Mass: 142.111
Monoisotopic Mass: 142.111
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 136
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 32.3A^2

Experimental Properties

Density: 0.963
Boiling Point: 258.9°C at 760 mmHg
Flash Point: 110.4°C
Refractive Index: 1.448
PSA: 32.34000
LogP: 0.09330

(S)-1-ethyl-5-methylpiperazin-2-one hydrochloride Pricemore >>

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